![molecular formula C16H15N3S B5708714 5-phenyl-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol](/img/structure/B5708714.png)
5-phenyl-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol
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Overview
Description
5-phenyl-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol, also known as PETT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. PETT is a heterocyclic compound that contains a triazole ring and a thiol group. It has been found to possess various biological activities, including antimicrobial, antitumor, and antioxidant properties.
Mechanism of Action
The exact mechanism of action of 5-phenyl-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, it has been proposed that this compound exerts its biological activities through various mechanisms, including the inhibition of enzymes, the induction of apoptosis, and the modulation of cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to possess various biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, including acetylcholinesterase and tyrosinase. This compound has also been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. In addition, this compound has been found to modulate cellular signaling pathways, including the MAPK and PI3K/Akt pathways.
Advantages and Limitations for Lab Experiments
5-phenyl-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has several advantages for lab experiments, including its low toxicity and high stability. This compound is relatively easy to synthesize, making it readily available for research purposes. However, this compound has some limitations, including its poor solubility in water, which can limit its use in certain experiments. This compound also has limited bioavailability, which can affect its efficacy in vivo.
Future Directions
There are several future directions for research on 5-phenyl-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol, including the development of new synthesis methods to improve its yield and purity. Further studies are needed to elucidate the exact mechanism of action of this compound and its potential applications in various fields. In addition, the development of new formulations and delivery systems for this compound could improve its bioavailability and efficacy in vivo. Finally, the evaluation of the safety and toxicity of this compound in vivo is needed to determine its potential for use in medicine and other applications.
Synthesis Methods
5-phenyl-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol can be synthesized using various methods, including the reaction of 2-phenylethylamine with 4-phenyl-3-thiosemicarbazide in the presence of acetic acid. The resulting product is then treated with sodium hydroxide to form this compound. Other methods include the reaction of 2-phenylethylamine with 4-phenyl-3-thiosemicarbazone in the presence of ethanol and the reaction of 2-phenylethylamine with 4-phenyl-3-thiosemicarbazide in the presence of potassium hydroxide.
Scientific Research Applications
5-phenyl-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been found to possess antimicrobial and antitumor properties. It has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. This compound has also been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
In agriculture, this compound has been found to possess antioxidant properties, making it a potential candidate for use as a natural preservative in food and feed. This compound has also been found to enhance the growth of plants and increase their resistance to environmental stressors, making it a potential candidate for use as a plant growth regulator.
In material science, this compound has been found to possess excellent thermal stability and mechanical properties, making it a potential candidate for use in the development of high-performance materials.
properties
IUPAC Name |
3-phenyl-4-(2-phenylethyl)-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3S/c20-16-18-17-15(14-9-5-2-6-10-14)19(16)12-11-13-7-3-1-4-8-13/h1-10H,11-12H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMLZDESFCWUXHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCN2C(=NNC2=S)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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